Sodium;7-[(2-amino-2-phenylacetyl)amino]-3-methylidene-8-oxo-5-thia-1-azabicyclo[4.2.0]octane-2-carboxylate

Specification

• Molecular Formula: C16H16N3NaO4S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: sodium;7-[(2-amino-2-phenylacetyl)amino]-3-methylidene-8-oxo-5-thia-1-azabicyclo[4.2.0]octane-2-carboxylate
• Standard InChI: InChI=1S/C16H17N3O4S.Na/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9;/h2-6,10-12,15H,1,7,17H2,(H,18,20)(H,22,23);/q;+1/p-1
• Standard InChI Key: DVGUTDHFEQENNS-UHFFFAOYSA-M
• Canonical SMILES: C=C1CSC2C(C(=O)N2C1C(=O)[O-])NC(=O)C(C3=CC=CC=C3)N.[Na+]

Introduction

2.1. (6R,7R)-7-[(2-amino-2-phenylacetyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

This compound, closely related to the one , is described in PubChem with a molecular weight of 1083.1 g/mol when combined with another compound. The structure includes a bicyclic ring system with a thia-1-azabicyclo core, similar to the compound of interest.

2.2. Synthesis and Anticancer Activity

Compounds with similar bicyclic structures have been synthesized and studied for their anticancer properties. For example, derivatives of quinoline-3-carboxylic acid have shown activity against breast cancer cell lines. While not directly related to the sodium compound , these studies highlight the potential biological activity of complex organic molecules with bicyclic structures.

3.1. Biological Activity

Compounds with similar structures, such as those containing bicyclic rings and amide linkages, have been explored for their biological activities, including anticancer and anti-inflammatory effects. The presence of a phenylacetyl group in the compound of interest could potentially contribute to biological activity, given the role of similar groups in other pharmaceuticals.

Data Tables

Given the lack of specific data on Sodium;7-[(2-amino-2-phenylacetyl)amino]-3-methylidene-8-oxo-5-thia-1-azabicyclo[4.2.0]octane-2-carboxylate, we can look at related compounds for insights:

Compound	Molecular Weight	Biological Activity
(6R,7R)-7-[(2-amino-2-phenylacetyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	1083.1 g/mol (combined)	Potential antibiotic or anticancer activity
1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives	Variable	Anticancer activity against MCF-7 cell line